Cas no 196952-98-4 (2,3-Butadien-1-one, 1-(3-chlorophenyl)-)

• Product Name: 2,3-Butadien-1-one, 1-(3-chlorophenyl)-
• CAS No: 196952-98-4
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• CID: 3870335
• PubChem ID: 10535333
• Update Time: 2025-07-15

2,3-Butadien-1-one, 1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butadien-1-one, 1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)buta-2,3-dien-1-one
• G73330
• 1-(3-Chlorophenyl)-2,3-butadien-1-one
• 196952-98-4

• Inchi： 1S/C10H7ClO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h3-7H,1H2
• InChI Key： QVCOOTDMCYZRDD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C=C=C)=O)=C1

Computed Properties

• Exact Mass: 178.0185425g/mol
• Monoisotopic Mass: 178.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,3-Butadien-1-one, 1-(3-chlorophenyl)-

Introduction to 2,3-Butadien-1-one, 1-(3-chlorophenyl)- (CAS No. 196952-98-4)

2,3-Butadien-1-one, 1-(3-chlorophenyl)-, identified by its Chemical Abstracts Service (CAS) number 196952-98-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a carbonyl group and a chlorophenyl substituent, has garnered attention due to its potential applications in medicinal chemistry and material science. The structural features of this compound make it a versatile intermediate for synthesizing various pharmacologically active agents and functional materials.

The chemical structure of 2,3-Butadien-1-one, 1-(3-chlorophenyl)- consists of an α,β-unsaturated ketone core appended with a chlorobenzene moiety. This configuration allows for multiple reaction pathways, including nucleophilic addition, Michael addition, and cyclization reactions, which are pivotal in drug discovery and industrial applications. The presence of the carbonyl group enhances electrophilic reactivity, while the chlorophenyl ring introduces electronic and steric effects that can modulate the compound's biological activity.

In recent years, the study of α,β-unsaturated ketones has seen considerable progress due to their role as key intermediates in natural product synthesis and drug development. Specifically, derivatives of 2,3-Butadien-1-one, 1-(3-chlorophenyl)- have been explored for their potential in treating various diseases. For instance, research has demonstrated that such compounds can act as inhibitors of specific enzymes involved in inflammatory pathways. The chlorophenyl substituent is particularly noteworthy, as it can influence both the metabolic stability and binding affinity of the molecule to biological targets.

One of the most compelling aspects of 2,3-Butadien-1-one, 1-(3-chlorophenyl)- is its utility in constructing heterocyclic frameworks. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and exhibit enhanced binding properties. By incorporating this compound into synthetic schemes, chemists can access complex scaffolds that may possess novel therapeutic effects. For example, recent studies have shown that derivatives of this molecule exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer and infectious diseases.

The synthetic accessibility of 2,3-Butadien-1-one, 1-(3-chlorophenyl)- is another factor contributing to its popularity in research. The compound can be synthesized through various methods, including Friedel-Crafts acylation followed by reduction or direct functionalization of the butadiene derivative. These synthetic routes are well-documented and can be adapted for large-scale production if needed. Additionally, the stability of the molecule under different conditions makes it suitable for long-term storage and transport without significant degradation.

In the context of drug discovery, the pharmacological profile of 2,3-Butadien-1-one, 1-(3-chlorophenyl)- has been extensively studied. Initial assays have revealed that certain derivatives exhibit moderate to high potency against target enzymes. The chlorophenyl group plays a crucial role in this regard by modulating electronic distributions and influencing hydrogen bonding interactions with the active site residues. Furthermore, computational studies have predicted that modifications at the α-position of the carbonyl group could further enhance binding affinity.

The material science applications of this compound are also noteworthy. Due to its conjugated system and functional groups, 2,3-Butadien-1-one, 1-(3-chlorophenyl)- can be used to develop organic semiconductors or liquid crystals. These materials are essential in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune electronic properties through structural modifications makes this compound a promising candidate for advanced material design.

Recent advancements in green chemistry have also influenced the synthesis and application of 2,3-Butadien-1-one, 1-(3-chlorophenyl)-. Researchers are increasingly focusing on sustainable methodologies that minimize waste and reduce energy consumption. For example, catalytic processes have been employed to achieve high yields with fewer byproducts. Such innovations not only improve efficiency but also align with global efforts to promote environmental responsibility.

The future prospects for 2,3-Butadien-1-one, 1-(3-chlorophenyl)- are bright given its versatility and potential applications across multiple disciplines. Continued research is expected to uncover new synthetic strategies and expand its utility in pharmaceuticals and materials science. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into commercial products that address societal needs.